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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B10776139

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of DM1-
SMe stock solutions intended for cell culture experiments. DM1-SMe is a potent microtubule

inhibitor and a derivative of maytansine, widely utilized as a cytotoxic payload in antibody-drug

conjugates (ADCs).[1][2] Accurate preparation of stock solutions is critical for obtaining

reproducible and reliable experimental results.

Chemical and Physical Properties
DM1-SMe is an unconjugated form of the maytansinoid where the thiol group of DM1 is capped

with a methyl disulfide group.[2] This modification facilitates its use in research and as a

component for ADC development.
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Property Value Reference

Molecular Formula C36H50ClN3O10S2 [1]

Molecular Weight 784.38 g/mol [1]

Appearance Off-white to light yellow solid [1]

Purity ≥98% by HPLC [3][4]

Solubility and Recommended Solvents
DM1-SMe exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and

dimethylformamide (DMF).[1][5][6] For cell culture applications, sterile DMSO is the

recommended solvent for preparing high-concentration stock solutions.

Solvent Solubility Notes Reference

DMSO
100 mg/mL (127.49

mM)

Hygroscopic; use

newly opened DMSO

for best results.

Ultrasonic treatment

may be needed to

fully dissolve the

compound.

[1]

DMF ~16 mg/mL - [5][6]

Aqueous Buffers (e.g.,

PBS)
Sparingly soluble

Not recommended for

initial stock solution

preparation.

[5]

Experimental Protocols
Materials and Equipment

DM1-SMe solid powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DM1-SMe Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Preparation: Before starting, allow the vial of DM1-SMe to equilibrate to room temperature to

prevent condensation. Ensure all handling of the compound and solvents is performed in a

chemical fume hood.

Weighing: Carefully weigh out the desired amount of DM1-SMe powder using an analytical

balance. For example, to prepare a 1 mL stock solution, weigh 7.84 mg of DM1-SMe.

Dissolution:

Transfer the weighed DM1-SMe to a sterile, amber microcentrifuge tube.

Add the calculated volume of sterile DMSO. For 7.84 mg of DM1-SMe, add 1 mL of DMSO

to achieve a 10 mM concentration.

Vortex the solution thoroughly for 2-3 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 10-15 minutes in a water

bath.[1]

Aliquotting and Storage:
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Once the DM1-SMe is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw

cycles which can degrade the compound.[7]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][8] Always protect the solution from light.[1]

Stock Solution Preparation Table
The following table provides the required volume of DMSO to prepare stock solutions of

different concentrations from a given mass of DM1-SMe.[1]

Desired Concentration Mass of DM1-SMe Volume of DMSO

1 mM 1 mg 1.2749 mL

5 mM 1 mg 0.2550 mL

10 mM 1 mg 0.1275 mL

1 mM 5 mg 6.3745 mL

5 mM 5 mg 1.2749 mL

10 mM 5 mg 0.6374 mL

1 mM 10 mg 12.7489 mL

5 mM 10 mg 2.5498 mL

10 mM 10 mg 1.2749 mL

Application in Cell Culture
DM1-SMe is a highly potent cytotoxic agent, with IC50 values typically in the nanomolar to

picomolar range.[4][9]

Preparation of Working Solutions
Working solutions should be freshly prepared for each experiment by diluting the high-

concentration stock solution in the appropriate cell culture medium.
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Thaw a single aliquot of the DM1-SMe stock solution at room temperature.

Perform serial dilutions of the stock solution in your complete cell culture medium to achieve

the desired final concentrations for your experiment. It is recommended to perform dilutions

in a stepwise manner to avoid precipitation.[7]

Important: The final concentration of DMSO in the cell culture medium should be kept below

0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.[7][10] A vehicle control

(medium with the same final concentration of DMSO) should always be included in

experiments.

Recommended Working Concentrations
The optimal working concentration of DM1-SMe will vary depending on the cell line and the

duration of the experiment. Based on published data, in vitro studies have utilized

concentrations ranging from 0.3 pM to 3 nM.[2] It is advisable to perform a dose-response

curve to determine the IC50 for your specific cell line.

Storage and Stability Summary
Proper storage is crucial to maintain the activity of DM1-SMe.
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Form
Storage
Temperature

Stability Notes Reference

Solid Powder -20°C ≥ 4 years
Protect from

light.
[2][5]

DMSO Stock

Solution
-80°C 6 months

Protect from

light. Avoid

repeated freeze-

thaw cycles.

[1][7][8]

DMSO Stock

Solution
-20°C 1 month

Protect from

light. Avoid

repeated freeze-

thaw cycles.

[1][7]

Aqueous

Working Solution
2-8°C

Not

recommended

for storage

longer than one

day.

Prepare fresh for

each experiment.
[5]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing DM1-SMe stock

solutions and the mechanism of action of DM1.
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Workflow for Preparing DM1-SMe Stock Solution

Preparation
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Caption: Workflow for preparing DM1-SMe stock solutions.
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DM1 Mechanism of Action

Cellular Environment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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